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Compound of Interest

3,5-Difluoro-4'-
Compound Name:

methylbenzophenone
CAS No.: 844885-07-0
Cat. No.: B1334114

Get Quote

\ J

The precise identification of a chemical entity is the foundation of all subsequent research and
development. The topic of this guide, 3,5-Difluoro-4'-methylbenzophenone, is systematically
named according to IUPAC nomenclature to avoid ambiguity. The prime symbol (') in 4'-methyl
indicates that the methyl group is located on the phenyl ring that is considered the substituent

on the benzoyl group.

The IUPAC name for this compound is (3,5-difluorophenyl)(4-methylphenyl)methanone. This
name explicitly defines the connectivity of the atoms: a central carbonyl group (methanone) is
attached to a 3,5-difluorophenyl ring and a 4-methylphenyl (p-tolyl) ring.

Table 1: Physicochemical Properties of (3,5-difluorophenyl)(4-methylphenyl)methanone
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Property Value Source

(3,5-difluorophenyl)(4-

IUPAC Name methylphenyl)methanone IUPAC Nomenclature Rules
CAS Number 844885-07-0 [1]
Molecular Formula C14H10F20 [1]
Molecular Weight 232.23 g/mol [1]
SMILES )C(::(;lccc(cc1)C(:O)clcc(F)cc(F o

Strategic Synthesis Methodologies

The synthesis of unsymmetrical benzophenones like (3,5-difluorophenyl)(4-
methylphenyl)methanone is typically achieved through robust C-C bond-forming reactions.[2]
The two most prevalent and industrially scalable methods are the Friedel-Crafts acylation and
the Suzuki-Miyaura cross-coupling.[3] The choice between these methods often depends on
the availability of starting materials, desired purity, and scalability.

Friedel-Crafts Acylation: The Classic Approach

The Friedel-Crafts acylation is a cornerstone of aromatic chemistry for synthesizing aryl
ketones.[4][5] The reaction involves the electrophilic aromatic substitution of an aromatic ring
with an acyl halide or anhydride, catalyzed by a strong Lewis acid, typically aluminum chloride
(AICI3).[6]

There are two logical disconnections for the synthesis of (3,5-difluorophenyl)(4-
methylphenyl)methanone via this method:

» Route A: Acylation of 1,3-difluorobenzene with 4-methylbenzoyl chloride.
o Route B: Acylation of toluene with 3,5-difluorobenzoyl chloride.

Route B is generally preferred. The carbonyl group of the resulting ketone is an electron-
withdrawing group that deactivates the aromatic ring, preventing polyacylation.[5] In Route A,
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the two fluorine atoms on the 1,3-difluorobenzene ring are deactivating, making the reaction
more sluggish than the acylation of the activated toluene ring in Route B.

The mechanism proceeds via the formation of a highly electrophilic acylium ion, which is then
attacked by the electron-rich aromatic ring.[4]

o Formation of the Acylium lon: The Lewis acid catalyst (AICI3) coordinates to the chlorine
atom of the acyl chloride, forming a resonance-stabilized acylium ion.

o Electrophilic Attack: The Tt-electrons of the toluene ring attack the acylium ion. The methyl
group is an ortho-, para-director, leading predominantly to the desired para-substituted
product due to reduced steric hindrance compared to the ortho position.

o Rearomatization: A base (such as the AICla~ complex) removes a proton from the
intermediate o-complex (arenium ion) to restore the aromaticity of the ring, yielding the final
product.

This protocol describes a general procedure for the synthesis of (3,5-difluorophenyl)(4-
methylphenyl)methanone.

o Reaction Setup:

o Assemble a dry 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a
reflux condenser fitted with a calcium chloride drying tube, and a pressure-equalizing
dropping funnel.

o Place the flask in an ice-water bath.

» Addition of Reactants:
o To the flask, add anhydrous aluminum chloride (AICIs) (1.1 equivalents).
o Suspend the AICIs in anhydrous dichloromethane (DCM) (100 mL).

o In the dropping funnel, place a solution of 3,5-difluorobenzoyl chloride (1.0 equivalent) in
anhydrous DCM (50 mL).
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o Slowly add the 3,5-difluorobenzoyl chloride solution to the stirred AlCls suspension,
maintaining the temperature between 0-5 °C.

o Aromatic Substrate Addition:

o After the complete addition of the acyl chloride, add toluene (1.2 equivalents) dropwise via
the dropping funnel, ensuring the temperature remains below 10 °C.

o Reaction and Monitoring:

o Once the addition is complete, remove the ice bath and allow the reaction mixture to warm
to room temperature.

o Stir the mixture for 2-4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC) using a hexane/ethyl acetate mobile phase.

o Work-up and Purification:

o Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice
and concentrated hydrochloric acid (100 mL).

o Separate the organic layer using a separatory funnel.

o Wash the organic layer sequentially with 1M HCI, saturated sodium bicarbonate solution,
and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by flash column chromatography on silica gel or by
recrystallization from a suitable solvent like ethanol or hexane.
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Workflow for Friedel-Crafts Acylation
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Caption: Experimental workflow for Friedel-Crafts acylation.
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Suzuki-Miyaura Cross-Coupling: A Modern Alternative

The Suzuki-Miyaura cross-coupling is a powerful palladium-catalyzed reaction that forms a C-C
bond between an organoboron compound and an organic halide or triflate.[3][7] This method
offers high functional group tolerance and generally milder reaction conditions compared to
Friedel-Crafts acylation.

For the synthesis of (3,5-difluorophenyl)(4-methylphenyl)methanone, two primary coupling
strategies exist:

» Route C: Coupling of 3,5-difluorophenylboronic acid with 4-methylbenzoyl chloride (Acylative
Suzuki Coupling).

e Route D: Coupling of 4-methylphenylboronic acid with 3,5-difluorobenzoyl chloride (Acylative
Suzuki Coupling).

The acylative variant of the Suzuki coupling is particularly effective for ketone synthesis.[8]

The catalytic cycle for the Suzuki-Miyaura coupling is well-established and involves three key
steps:

o Oxidative Addition: The Pd(0) catalyst oxidatively adds to the acyl halide (R-CO-X) to form a
Pd(Il) complex.

o Transmetalation: The organoboron species transfers its organic group to the palladium
center, typically facilitated by a base.

e Reductive Elimination: The two organic groups on the palladium complex couple and are
eliminated, forming the desired ketone product and regenerating the Pd(0) catalyst.

This protocol provides a general procedure for the palladium-catalyzed synthesis.
e Reaction Setup:

o To a clean, dry Schlenk flask, add 4-methylphenylboronic acid (1.2 equivalents), a
palladium catalyst such as Pd(PPhs)4 (3 mol%), and a base, for instance, potassium
carbonate (K2CO3) (2.0 equivalents).[3]
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o Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

e Addition of Solvents and Reactants:
o Add a degassed solvent system, such as a mixture of toluene and water (e.g., 4:1 ratio).[3]
o Add 3,5-difluorobenzoyl chloride (1.0 equivalent) to the stirred mixture.
o Reaction and Monitoring:
o Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.
o Monitor the reaction's progress by TLC or GC-MS.
e Work-up and Purification:

o After cooling to room temperature, add water and extract the mixture with ethyl acetate (3
x 50 mL).

o Combine the organic layers and wash with brine.
o Dry over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

o Purify the residue using flash column chromatography (silica gel, hexane/ethyl acetate
gradient) to yield the pure product.
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Workflow for Acylative Suzuki Coupling
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Caption: Experimental workflow for Suzuki-Miyaura coupling.
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Spectroscopic and Structural Characterization

Confirmation of the chemical structure and assessment of purity are critical steps. A

combination of spectroscopic methods provides a comprehensive characterization of the

synthesized (3,5-difluorophenyl)(4-methylphenyl)methanone.

Table 2: Predicted Spectroscopic Data for (3,5-difluorophenyl)(4-methylphenyl)methanone

Technique Expected Features Rationale
Aromatic protons appear in the
) typical downfield region. The
0 ~7.8-7.2 ppm (multiplets, Ar- )
) methyl protons will be a
1H NMR H), 6 ~2.4 ppm (singlet, 3H, - )
singlet. Protons on the
CHs) ) ) )
difluoropheny! ring will show
coupling to fluorine.
The carbonyl carbon is
0 ~195 ppm (C=0), 5 ~163 significantly downfield.
13C NMR ppm (d, J=250 Hz, C-F), & Carbons directly attached to
~145-110 ppm (Ar-C) fluorine will appear as doublets
due to C-F coupling.
One signal in the typical aryl The two fluorine atoms are
1°F NMR fluoride region (~ -100 to -120 chemically equivalent and will
ppm) produce a single resonance.
Strong carbonyl absorption is
~1660 cm~1 (C=0 stretch), characteristic of aryl ketones.
IR (KBr) ~1600 cm~1 (C=C stretch), C-F bonds show strong

~1250 cm~1 (C-F stretch)

absorptions in the fingerprint

region.[9]

Mass Spec (El)

M+ at m/z = 232. Molecular ion
peak. Fragments at m/z = 141
([C7H2F20]%) and 91 ([C7H7]™).

Fragmentation typically occurs
alpha to the carbonyl group,
leading to the formation of

acylium and tolyl cations.

General Protocol for Spectroscopic Analysis
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e Sample Preparation:

o NMR: Dissolve ~10 mg of the purified product in ~0.7 mL of a deuterated solvent (e.g.,
CDCIs or Acetone-ds) in an NMR tube.[10]

o IR: Prepare a KBr pellet containing a small amount of the sample or analyze as a thin film
from a volatile solvent.

o MS: Dissolve a small amount of the sample in a suitable volatile solvent like methanol or
dichloromethane for analysis.

» Data Acquisition:
o Acquire H, 13C, and °F NMR spectra on a spectrometer (e.g., 400 MHz or higher).
o Record the IR spectrum using an FTIR spectrometer over a range of 4000-400 cm™1,
o Obtain the mass spectrum using a GC-MS or direct infusion ESI-MS.

e Data Analysis:

o Analyze the chemical shifts, coupling constants, and integration in NMR spectra to confirm
the proton and carbon framework.

o Identify characteristic functional group frequencies in the IR spectrum.

o Determine the molecular weight and analyze fragmentation patterns from the mass
spectrum to validate the structure.

Potential Applications in Research and
Development

Substituted benzophenones are a critical class of compounds with diverse applications.[4] The
unique electronic properties imparted by the fluorine atoms and the steric influence of the
methyl group make (3,5-difluorophenyl)(4-methylphenyl)methanone a valuable building block.
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» Medicinal Chemistry: Fluorine substitution is a common strategy in drug design to enhance
metabolic stability, binding affinity, and bioavailability. This molecule can serve as a scaffold
or intermediate for synthesizing novel therapeutic agents, particularly in areas like oncology
and neuropharmacology where diaryl ketone structures are prevalent.[2][7]

» Photoinitiators: Benzophenone and its derivatives are widely used as photoinitiators for UV-
curable coatings, inks, and adhesives.[11] The specific substitution pattern of this compound
could modulate its photochemical properties, potentially leading to more efficient or
specialized photoinitiators.

o Materials Science: Fluorinated polymers often exhibit exceptional chemical and thermal
resistance.[12] As a monomer or building block, this compound could be used to synthesize
high-performance polymers, organic light-emitting diodes (OLEDS), or other advanced
materials.[13]

Conclusion

This technical guide has provided a detailed overview of (3,5-difluorophenyl)(4-
methylphenyl)methanone, from its fundamental chemical identity to its synthesis and potential
applications. By leveraging robust synthetic methods like Friedel-Crafts acylation and Suzuki
coupling, researchers can efficiently access this versatile compound. Comprehensive
spectroscopic characterization is essential to ensure structural integrity and purity, paving the
way for its successful application in drug discovery, photochemistry, and materials science. The
insights and protocols presented herein are designed to empower scientists to confidently work
with and innovate using this valuable chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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